{[1,2,4]Triazolo[1,5-a]pyrazin-5-yl}boronic acid

• Molecular Formula: C5H5BN4O2
• Molecular Weight: 163.93 g/mol
• IUPAC Name: [1,2,4]triazolo[1,5-a]pyrazin-5-ylboronic acid
• InChI: InChI=1S/C5H5BN4O2/c11-6(12)4-1-7-2-5-8-3-9-10(4)5/h1-3,11-12H
• InChI Key: HNMLFNWKCJHBHW-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CN=CC2=NC=NN12)(O)O

Description

{[1,2,4]Triazolo[1,5-a]pyrazin-5-yl}boronic acid (CAS No: 1486485-61-3) is a valuable boronic acid derivative used primarily as a key synthetic intermediate in pharmaceutical research and development. Its core application is in metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, which enables the efficient attachment of the {[1,2,4]triazolo[1,5-a]pyrazin-5-yl} fragment to aromatic and heteroaromatic systems . This is critical for constructing complex molecules for screening and optimization. The 1,2,4-triazolo[1,5-a]pyrazine scaffold is of significant interest in medicinal chemistry. While similar triazolo-fused heterocycles like 1,2,4-triazolo[1,5-a]pyrimidine (TP) are well-documented, the pyrazine analogue shares relevant characteristics . These scaffolds are often explored as purine bioisosteres due to their isoelectronic nature with the purine ring system, making them suitable for targeting enzyme active sites that recognize adenine nucleotides, such as kinases . Research into analogous structures has demonstrated their versatility in drug design, leading to compounds with potential applications in areas like oncology . For instance, triazolo[4,3-a]pyrazine derivatives have been identified as potent PARP1 inhibitors for cancer therapy, while other triazolopyridine compounds have been developed as dual JAK/HDAC inhibitors . This product is offered for research applications only. It is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of enaminonitriles and benzohydrazides under microwave irradiation, which facilitates a tandem reaction involving transamidation, nucleophilic addition, and condensation . This method is catalyst-free, additive-free, and eco-friendly, making it a sustainable approach to synthesizing this compound.

Industrial Production Methods

While specific industrial production methods for {[1,2,4]Triazolo[1,5-a]pyrazin-5-yl}boronic acid are not well-documented, the general principles of large-scale organic synthesis apply. These include optimizing reaction conditions for yield and purity, using scalable and cost-effective reagents, and ensuring that the process is environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

{[1,2,4]Triazolo[1,5-a]pyrazin-5-yl}boronic acid can undergo various types of chemical reactions, including:

Oxidation: The boronic acid group can be oxidized to form boronic esters or borates.

Reduction: The triazole and pyrazine rings can be reduced under specific conditions to form partially or fully hydrogenated derivatives.

Substitution: The boronic acid group can participate in Suzuki-Miyaura cross-coupling reactions, where it reacts with halides to form carbon-carbon bonds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be used.

Substitution: Palladium catalysts and bases like potassium carbonate (K2CO3) are typically used in Suzuki-Miyaura reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, Suzuki-Miyaura reactions yield biaryl compounds, while oxidation reactions produce boronic esters or borates.

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the potential of {[1,2,4]triazolo[1,5-a]pyrazin-5-yl}boronic acid derivatives as effective anticancer agents. For instance, derivatives containing this core structure have been synthesized and evaluated for their inhibitory activities against key kinases involved in cancer progression, such as c-Met and VEGFR-2.

Case Study: Dual c-Met/VEGFR-2 Inhibitors

A study designed and synthesized a series of novel derivatives based on the triazolo[4,3-a]pyrazine framework. Among these, compound 17l exhibited significant antiproliferative activity against various cancer cell lines (A549, MCF-7, and HeLa), with IC$_{50}$ values of 0.98 µM, 1.05 µM, and 1.28 µM respectively. This compound also demonstrated low hemolytic toxicity and effectively inhibited the growth of A549 cells by targeting the c-Met signaling pathway .

Building Block for Drug Development

The boronic acid functionality in {[1,2,4]triazolo[1,5-a]pyrazin-5-yl}boronic acid allows it to act as a versatile building block in organic synthesis. It can participate in various coupling reactions such as Suzuki-Miyaura cross-coupling reactions to form complex organic molecules.

Example Reactions

Reaction Type	Description
Suzuki Coupling	Utilizes boronic acids to couple with aryl halides to form biaryl compounds.
Sonogashira Reaction	Involves the reaction of boronic acids with terminal alkynes to produce substituted alkynes.

These reactions are pivotal in developing pharmaceutical compounds with enhanced biological activity.

Mechanism of Action

The mechanism of action of {[1,2,4]Triazolo[1,5-a]pyrazin-5-yl}boronic acid involves its interaction with specific molecular targets. The boronic acid group can form reversible covalent bonds with diols and other nucleophiles, making it useful in enzyme inhibition. The triazole and pyrazine rings can interact with various biological targets, modulating their activity and leading to therapeutic effects .

Comparison with Similar Compounds

1,2,4-Triazolo[1,5-a]pyridin-6-ylboronic Acid

• Molecular Formula : C₆H₆BN₃O₂
• Molecular Weight : 162.94 g/mol
• CAS : 1588769-34-9
• Key Features : The pyridine ring replaces pyrazine, reducing nitrogen content and altering electronic properties. This compound is used in cross-coupling reactions for pharmaceutical intermediates .

1,2,4-Triazolo[1,5-a]triazines

• Key Features: These compounds are 5-azapurine analogs, mimicking purines in biological systems.

[1,2,3]Triazolo[1,5-a][1,2,4]triazolo[5,1-c]pyrazines

• Key Features : A doubly fused triazolo system synthesized via functionalization with DMFDMA and hydroxylamine. This complex scaffold is explored for its unique reactivity in multi-step syntheses .

Boronic Acid Derivatives

[1,2,4]Triazolo[1,5-a]pyrimidin-6-ylboronic Acid

• Application : Used in Suzuki coupling to synthesize kinetoplastid inhibitors (e.g., compound 3 in ). The pyrimidine ring’s N-atom arrangement modulates solubility and target binding compared to pyrazine analogs .

[1,2,4]Triazolo[1,5-a]pyridine-5-boronic Acid Pinacol Ester

• Molecular Formula : C₁₂H₁₆BN₃O₂
• Molecular Weight : 245.09 g/mol
• CAS : 2009345-74-6
• Key Features : The pinacol ester protects the boronic acid, improving stability for storage and handling. This derivative is critical in intermediate synthesis for bioactive molecules .

Sulfonamide and Other Functionalized Derivatives

5,7-Dimethyl-N-(substituted phenyl)-1,2,4-triazolo[1,5-a]pyrimidine-2-sulfonamides

• Application : Herbicides targeting acetolactate synthase (ALS). The sulfonamide group at position 2 enhances herbicidal activity, with substituents on the phenyl ring dictating selectivity and potency .

2-(2-Furanyl)-7-phenyl[1,2,4]triazolo[1,5-c]pyrimidin-5-amine

• Application: Adenosine A₂A receptor antagonists for neurological disorders. The furanyl and phenyl groups optimize receptor binding affinity .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Applications/Features
{[1,2,4]Triazolo[1,5-a]pyrazin-5-yl}boronic acid	Not explicitly provided	—	—	Suzuki coupling, drug discovery
[1,2,4]Triazolo[1,5-a]pyridin-6-ylboronic acid	C₆H₆BN₃O₂	162.94	1588769-34-9	Pharmaceutical intermediates
[1,2,4]Triazolo[1,5-a]pyridine-5-boronic acid pinacol ester	C₁₂H₁₆BN₃O₂	245.09	2009345-74-6	Stable boronic ester for synthesis
6,8-Dichloro-[1,2,4]triazolo[1,5-a]pyrazine	C₅H₃Cl₂N₅	204.01	2092807-41-3	Antimicrobial/antifungal research
5,7-Dimethyl-N-(substituted phenyl)-1,2,4-triazolo[1,5-a]pyrimidine-2-sulfonamide	C₁₄H₁₄N₆O₂S	338.37 (varies)	—	Herbicides targeting ALS

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing {[1,2,4]Triazolo[1,5-a]pyrazin-5-yl}boronic acid and its derivatives?

• Methodology : The synthesis typically involves cyclization of precursor amines or hydrazines with carbonyl reagents. For example, amino derivatives (e.g., 5-amino-[1,2,4]triazolo[1,5-a]pyrazine) can react with acyl chlorides or isocyanates under reflux in dry dioxane with triethylamine as a base. Purification via flash chromatography (e.g., EtOAc–light petroleum mixtures) is critical for isolating pure products . Boronic acid derivatives may require Suzuki-Miyaura coupling precursors, such as halogenated intermediates (e.g., 7-bromo analogs ), followed by palladium-catalyzed borylation.

Q. Which analytical techniques are most reliable for characterizing triazolopyrazine boronic acids?

• Methodology :

• NMR : $^{1}\text{H}$ and $^{13}\text{C}$ NMR confirm regiochemistry and substitution patterns. The boronic acid proton typically appears as a broad singlet (~δ 7–9 ppm).
• Mass Spectrometry : High-resolution ESI-MS validates molecular weight (e.g., molecular formula C$_6$H$_6$BN$_5$O$_2$ for the parent compound).
• HPLC-PDA : Purity assessment (>95%) using reverse-phase C18 columns with acetonitrile/water gradients .

Advanced Research Questions

Q. How can conflicting solubility or stability data for {[1,2,4]Triazolo[1,5-a]pyrazin-5-yl}boronic acid be resolved?

• Methodology :

• Solubility Optimization : Test polar aprotic solvents (DMSO, DMF) or aqueous buffers (pH 6–8) with co-solvents like PEG-400.
• Stability Studies : Conduct accelerated degradation studies under varied pH, temperature, and light conditions. Use LC-MS to identify degradation products (e.g., boroxine formation from dehydration) .
• Contradiction Analysis : Compare batch-specific impurities (e.g., residual palladium from Suzuki reactions) using ICP-MS .

Q. What strategies improve regioselectivity in the functionalization of the triazolopyrazine core?

• Methodology :

• Directed Metalation : Use directing groups (e.g., amides) to control C–H borylation or halogenation sites.
• Protecting Groups : Temporary protection of the boronic acid moiety (e.g., as a boronate ester) prevents unwanted side reactions during electrophilic substitutions .
• Computational Modeling : DFT calculations (e.g., Fukui indices) predict reactive sites on the heterocycle .

Q. How do structural modifications impact the compound’s pharmacological activity?

• Methodology :

• SAR Studies : Synthesize analogs with substituents at positions 2, 5, or 6. For example:
• 5-Substitution : Replace boronic acid with methyl or halogens to assess target binding affinity.
• 7-Substitution : Introduce aryl groups (e.g., 2-furyl) to modulate lipophilicity .
• Enzymatic Assays : Test inhibition of kinase or protease targets (e.g., EGFR, BTK) using fluorescence polarization or SPR .

Experimental Design & Troubleshooting

Q. What are common pitfalls in Suzuki-Miyaura couplings involving this boronic acid?

• Troubleshooting :

• Low Yield : Optimize catalyst systems (e.g., Pd(PPh$_3$)$_4$ with SPhos ligand) and base (K$_2$CO$_3$ vs. Cs$_2$CO$_3$).
• Protodeboronation : Add stabilizing agents (e.g., norbornene) or use aryl triflates instead of bromides as coupling partners .
• Byproduct Formation : Monitor reaction progress via TLC (hexane/EtOAc 1:1) and quench excess boronic acid with pinacol .

Q. How to mitigate toxicity or off-target effects in cellular assays?

• Methodology :

• Cytotoxicity Screening : Use MTT or LDH assays in HEK293 or HepG2 cells to establish IC$_{50}$ values.
• Selectivity Profiling : Perform kinome-wide screening (e.g., Eurofins KinaseProfiler) to identify off-target kinase interactions .
• Metabolite Identification : Incubate with liver microsomes and analyze metabolites via UPLC-QTOF .